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Introduction
The pyrrole ring is a cornerstone of heterocyclic chemistry, forming the structural heart of a vast

array of molecules essential to life and technology.[1] From the chlorophyll that powers

photosynthesis and the heme in our blood to blockbuster drugs like atorvastatin (Lipitor) and

cutting-edge organic materials, the five-membered nitrogen-containing aromatic ring is a

privileged scaffold.[2][3] Its unique electronic properties and ability to participate in hydrogen

bonding make it a critical pharmacophore in drug design.[4] Consequently, the efficient and

versatile synthesis of substituted pyrroles remains a highly active area of research, driving

innovation in medicine and materials science.[1][2]

This technical guide provides a senior application scientist’s perspective on the core

methodologies for constructing substituted pyrroles. Moving beyond a simple recitation of

named reactions, this document delves into the causality behind experimental choices, offering

field-proven insights into the mechanisms, advantages, and limitations of each approach. We
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will explore the foundational classical syntheses that every chemist should know, followed by

an examination of modern, high-efficiency methods that leverage multi-component strategies

and transition-metal catalysis. Each section is designed to be a self-validating system,

complete with detailed, step-by-step protocols, comparative data, and mechanistic diagrams to

empower researchers in their synthetic endeavors.

Part 1: Classical Cyclocondensation Strategies
The most enduring methods for pyrrole synthesis are cyclocondensation reactions, which

assemble the ring from acyclic precursors. These named reactions have been refined for over

a century and remain staples in synthetic organic chemistry due to their reliability and use of

accessible starting materials.

The Paal-Knorr Synthesis: The Quintessential 1,4-
Diketone Condensation
First reported in 1884, the Paal-Knorr synthesis is arguably the most straightforward and widely

used method for preparing pyrroles.[5][6] The core principle is the condensation of a 1,4-

dicarbonyl compound with ammonia or a primary amine, typically under neutral or mildly acidic

conditions.[7][8]

Expertise & Experience: Mechanistic Causality
The reaction's success hinges on a sequence of nucleophilic attacks and dehydrations. The

generally accepted mechanism involves the initial attack of the amine on one of the carbonyls

to form a hemiaminal.[6] This is a crucial step; acidic catalysis facilitates it by protonating the

carbonyl, rendering it more electrophilic. However, excessively acidic conditions (pH < 3) can

favor the competing formation of furans.[7] The rate-determining step is often the subsequent

intramolecular cyclization, where the nitrogen of the hemiaminal attacks the second carbonyl

group.[8] This forms a 2,5-dihydroxytetrahydropyrrole intermediate, which readily undergoes

two dehydration steps to yield the stable, aromatic pyrrole ring.[6] The choice of a weak acid,

like acetic acid, provides the delicate balance needed to promote the reaction without favoring

side products.[7]

Mandatory Visualization: Paal-Knorr Mechanism
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Paal-Knorr Pyrrole Synthesis Mechanism
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Caption: Paal-Knorr reaction pathway.

Experimental Protocols
Protocol 1.1: Conventional Synthesis of 2,5-Dimethyl-1-phenylpyrrole[1]

Objective: To synthesize 2,5-dimethyl-1-phenylpyrrole from 2,5-hexanedione and aniline.

Methodology:

In a 25 mL round-bottom flask, combine 2,5-hexanedione (1.14 g, 10 mmol) and aniline

(0.93 g, 10 mmol).

Add one drop of concentrated hydrochloric acid to the mixture as a catalyst.

Fit the flask with a reflux condenser and heat the mixture at reflux for 15 minutes.

After the reflux period, cool the reaction mixture in an ice bath.

While cooling, add 5.0 mL of 0.5 M hydrochloric acid to precipitate the product.

Collect the resulting crystals by vacuum filtration.

Recrystallize the crude product from 1 mL of a 9:1 methanol/water mixture to obtain pure

crystals.

Protocol 1.2: Microwave-Assisted Paal-Knorr Synthesis[9][10]

Objective: To synthesize an N-substituted pyrrole using microwave irradiation for accelerated

reaction time.
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Methodology:

In a microwave-safe vial, place the 1,4-diketone (1.0 mmol) and absolute ethanol (4.0 mL).

Add the primary amine (e.g., 4,4-diethoxybutylamine, 1.2 mmol) to the solution.[9]

Add glacial acetic acid (0.4 mL) as a catalyst.[9]

Seal the vial and place it in a microwave synthesizer. Irradiate the mixture at 120-150 °C

for 2-10 minutes.[11]

Monitor reaction completion by Thin-Layer Chromatography (TLC).

After cooling, pour the mixture into a separatory funnel containing water (20 mL).

Extract the aqueous layer with ethyl acetate (3 x 20 mL).

Combine the organic layers, wash with saturated sodium bicarbonate solution and brine,

then dry over anhydrous magnesium sulfate.

Evaporate the solvent under reduced pressure and purify the residue by silica gel column

chromatography.

Data Presentation: Paal-Knorr Synthesis
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1,4-Dicarbonyl
Amine/Ammon
ia

Catalyst/Condi
tions

Yield (%) Reference

2,5-Hexanedione Aniline
Acetic acid,

reflux
>60, often 80-95 [12]

2,5-Hexanedione
Ammonium

Hydroxide

Protic or Lewis

Acid
High [6]

Various

Diketones
Various Amines

Acetic acid, MW,

120-150°C, 2-10

min

65-89 [11]

2,5-

Dimethoxytetrah

ydrofuran

Various Amines FeCl₃, Water, RT
Good to

Excellent
[13]

Various

Diketones

Amines/Diamine

s

Silica Sulfuric

Acid, Solvent-

free, RT

Very High [14]

The Knorr Pyrrole Synthesis: Condensation of α-Amino
Ketones
The Knorr synthesis, also dating back to the 1880s, is a powerful method for producing highly

functionalized pyrroles.[15][16] It involves the reaction between an α-amino-ketone and a

compound with an electron-withdrawing group alpha to a carbonyl, such as a β-ketoester.[15]

Expertise & Experience: Mechanistic Causality
A significant challenge in the Knorr synthesis is the high reactivity and tendency of α-amino

ketones to self-condense, forming pyrazines.[17] To circumvent this, the α-amino ketone is

almost always generated in situ. The classic approach involves the reduction of an α-oximino-

β-ketoester with a reducing agent like zinc dust in acetic acid.[15][18] The freshly formed,

reactive α-amino ketone is immediately consumed by a second equivalent of the β-ketoester

present in the reaction mixture. The mechanism proceeds via condensation of the amine and

ketone to form an enamine, which then undergoes cyclization and dehydration to yield the
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aromatic pyrrole.[15][16] This one-pot, two-step sequence is a hallmark of the Knorr synthesis's

practicality.

Mandatory Visualization: Knorr Synthesis Workflow
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Caption: In situ generation and reaction in Knorr synthesis.

Experimental Protocol
Protocol 1.3: Synthesis of Diethyl 3,5-dimethylpyrrole-2,4-dicarboxylate ("Knorr's Pyrrole")[15]

[19][20]

Objective: To execute the classic Knorr synthesis in a one-pot procedure.
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Methodology:

To a flask equipped with a stirrer and addition funnel, add ethyl acetoacetate (1 eq., e.g.,

32.5 g) and glacial acetic acid (e.g., 75 mL). Cool the mixture in an ice/salt bath to 5-7 °C.

[20]

Dissolve sodium nitrite (1 eq., e.g., 8.7 g) in water (e.g., 12.5 mL) and add it to the addition

funnel.

Slowly add the sodium nitrite solution to the stirred ethyl acetoacetate solution,

maintaining the temperature between 5 and 7 °C. This step forms the α-

oximinoacetoacetate.[20]

In a separate beaker, prepare a stirred solution of a second equivalent of ethyl

acetoacetate in glacial acetic acid.

Gradually and simultaneously add the previously prepared oxime solution and zinc dust (2

eq., e.g., 16.7 g) to the second ethyl acetoacetate solution. The reaction is exothermic;

apply external cooling as needed to control the temperature.[15]

After the addition is complete, heat the mixture to reflux for 1 hour.[20]

Pour the hot mixture into a large volume of cold water (e.g., 850 mL) to precipitate the

crude product.

Collect the solid by vacuum filtration, wash with water, and dry.

Recrystallize the crude product from ethanol to obtain the pure pyrrole.[20]

Data Presentation: Knorr Synthesis
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α-Amino
Ketone
Source

β-
Dicarbonyl
Compound

Conditions Product Yield (%) Reference

Ethyl α-

oximinoaceto

acetate

Ethyl

acetoacetate

Zn, Acetic

acid, Reflux

Knorr's

Pyrrole
High [19][21]

α-Amino

Ketone
β-Ketoester

Acid or Base

Catalyst

2,3,4,5-

Tetrasubstitut

ed Pyrrole

Varies [16]

1,2-Amino

alcohols
Keto esters

Mn catalyst,

Dehydrogena

tive coupling

Substituted

Pyrroles
Good [13]

The Hantzsch Pyrrole Synthesis: A Multicomponent
Approach
Reported in 1890, the Hantzsch synthesis is a classic multicomponent reaction involving the

condensation of a β-ketoester, an α-haloketone, and ammonia or a primary amine.[2][22] It

provides a versatile route to polysubstituted pyrroles.[23]

Expertise & Experience: Mechanistic Causality
Two primary mechanistic pathways are debated, but both begin with the formation of an

enamine intermediate from the reaction between the β-ketoester and the amine.[23] This is the

key nucleophilic species.

Pathway A (C-Alkylation): The enamine performs a nucleophilic substitution on the α-carbon

of the α-haloketone, displacing the halide.

Pathway B (N-Alkylation followed by condensation): The enamine attacks the carbonyl

carbon of the α-haloketone. Regardless of the initial point of attack, the subsequent

intramolecular cyclization followed by dehydration ultimately leads to the aromatic pyrrole

ring.[23] The choice of reactants directly dictates the substitution pattern, making this a

powerful method for generating molecular diversity from simple building blocks.[2]
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Mandatory Visualization: Hantzsch Synthesis Mechanism
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Caption: Key steps in the Hantzsch pyrrole synthesis.

Experimental Protocols
Protocol 1.4: Classical Hantzsch Synthesis[22]

Objective: To synthesize ethyl 2,4-dimethyl-5-phenyl-1H-pyrrole-3-carboxylate.

Methodology:

In a round-bottom flask, dissolve ethyl acetoacetate (1.0 eq) and 2-bromo-1-phenylethan-

1-one (1.0 eq) in ethanol.

To the stirred solution, add an excess of aqueous ammonia (5-10 eq).

Heat the reaction mixture to reflux for 2-4 hours, monitoring progress by TLC.

Upon completion, cool the mixture to room temperature and remove the ethanol via rotary

evaporation.

Partition the residue between diethyl ether and water.

Separate the layers and extract the aqueous phase with diethyl ether.

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

Filter and concentrate the solution under reduced pressure.
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Purify the crude product by silica gel column chromatography (e.g., hexane/ethyl acetate

eluent).

Protocol 1.5: Mechanochemical Hantzsch Synthesis[22]

Objective: To perform the Hantzsch synthesis under solvent-free conditions using ball milling.

Methodology:

To a stainless-steel grinding jar containing milling balls, add the primary amine (1.2 eq),

the β-dicarbonyl compound (1.0 eq), ceric ammonium nitrate (CAN, 0.1 eq), and AgNO₃

(1.1 eq).

Mill the mixture at high speed (e.g., 30 Hz) for 60-90 minutes.

Extract the resulting solid residue from the jar with dichloromethane.

Wash the organic extract sequentially with saturated aqueous sodium thiosulfate,

saturated aqueous sodium bicarbonate, and brine.

Dry the organic layer over anhydrous sodium sulfate.

Filter, concentrate, and purify the crude product by silica gel column chromatography.

Data Presentation: Hantzsch Synthesis

β-
Dicarbonyl

α-
Halocarbon
yl

Amine Conditions Yield (%) Reference

Ethyl

acetoacetate

Chloroaceton

e
Ammonia

Ethanol,

Reflux

Typically 30-

60
[2]

Ethyl

acetoacetate

2-

Bromobutana

l

Ammonia - 45-55

β-Dicarbonyl α-Haloketone
Primary

Amine

Mechanoche

mical Milling,

CAN/AgNO₃

Up to 99 [2][22]
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Part 2: Modern Strategies for Pyrrole Construction
While classical methods are robust, modern synthetic chemistry demands greater efficiency,

milder conditions, and broader functional group tolerance. The following strategies address

these needs, offering powerful alternatives for accessing complex pyrrole structures.

The Barton-Zard and Van Leusen Syntheses:
Cycloaddition Approaches
The Barton-Zard reaction, reported in 1985, provides a direct route to pyrroles from a

nitroalkene and an α-isocyanide under basic conditions. A related and highly versatile method

is the Van Leusen pyrrole synthesis, which involves a [3+2] cycloaddition between tosylmethyl

isocyanide (TosMIC) and a Michael acceptor.

Expertise & Experience: Mechanistic Causality
The Barton-Zard mechanism is a beautiful cascade of fundamental organic reactions. It begins

with a base-catalyzed deprotonation of the α-isocyanoacetate to form an enolate. This

nucleophile then undergoes a Michael-type addition to the electron-deficient nitroalkene. The

key ring-forming step is a 5-endo-dig cyclization, where the carbanion attacks the isocyanide

carbon. The reaction culminates in the base-catalyzed elimination of the nitro group, a good

leaving group, followed by tautomerization to furnish the aromatic pyrrole. This strategy is

particularly advantageous for synthesizing pyrroles bearing electron-withdrawing groups.[12]

The Van Leusen reaction follows a similar principle, with the tosyl group of TosMIC serving as

the leaving group after the cycloaddition.

Mandatory Visualization: Barton-Zard Mechanism
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Barton-Zard Pyrrole Synthesis Mechanism
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Caption: Key steps of the Barton-Zard reaction.

Experimental Protocol
Protocol 2.1: Barton-Zard Synthesis of a Chromeno[3,4-c]pyrrole
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Objective: To synthesize a fused pyrrole system from a 3-nitro-2H-chromene.

Methodology:

To a mixture of the 3-nitro-2H-chromene (0.5 mmol) and potassium carbonate (K₂CO₃,

0.75 mmol, 104 mg) in ethanol (4 mL), add a solution of ethyl isocyanoacetate (0.65 mmol,

74 mg) in ethanol (2 mL) dropwise with stirring.

Reflux the mixture for 30 minutes, monitoring by TLC.

After the reaction is complete, add 1 mL of 5% hydrochloric acid.

Evaporate the reaction mixture under reduced pressure.

Purify the residue via column chromatography to yield the final product.

Data Presentation: Barton-Zard & Van Leusen Syntheses
Michael
Acceptor

Isocyanide Conditions Yield (%) Reference

2-Phenyl-1-

nitroethene

Ethyl

isocyanoacetate
K₂CO₃, Ethanol 94 [12]

3-Nitro-2H-

chromenes

Ethyl

isocyanoacetate

K₂CO₃, Ethanol,

Reflux, 0.5h
63-94

Various Enones TosMIC
Base (e.g., NaH),

DMSO/Ether
Varies

α,β-Unsaturated

Esters
TosMIC NaH, DME Good

Multi-Component Reactions (MCRs): The Power of
Convergence
MCRs are highly efficient processes where three or more reactants combine in a single pot to

form a product that incorporates substantial portions of all starting materials. This approach

offers significant advantages in terms of atom economy, operational simplicity, and the rapid
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generation of molecular diversity, making it ideal for creating libraries of compounds for drug

discovery.[2]

Expertise & Experience: Scientific Rationale
The beauty of MCRs lies in their convergent design. Instead of a linear, multi-step synthesis, a

complex molecule is assembled in a single, often domino-like, sequence. For pyrrole synthesis,

numerous MCRs have been developed. For example, a four-component reaction of an

aldehyde, an amine, a 1,3-dicarbonyl compound, and a nitroalkane can be catalyzed by

species like samarium trichloride.[5] The mechanism often involves a cascade of well-known

reactions, such as Michael additions, condensations, and cyclizations, orchestrated within a

single pot.[22] The choice of catalyst is critical for promoting the desired reaction pathway while

suppressing side reactions. Green chemistry principles are often incorporated, with many

MCRs being developed in aqueous media or under solvent-free conditions.[2]

Mandatory Visualization: A Generalized MCR Workflow

Generalized Multi-Component Reaction Workflow
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Caption: Convergent assembly in a multi-component reaction.

Experimental Protocol
Protocol 2.2: Indium-Catalyzed Three-Component Synthesis[22]

Objective: To synthesize polysubstituted pyrroles from nitro compounds, phenacyl bromides,

and acetylenedicarboxylates.

Methodology:

In a suitable flask, combine the nitro compound (1.0 eq), phenacyl bromide derivative (1.0

eq), and dialkyl acetylenedicarboxylate (1.0 eq).

Add dilute aqueous hydrochloric acid as the solvent.

Add indium metal powder as the catalyst.

Stir the reaction at room temperature for 10-16 hours.

Upon completion, perform an appropriate aqueous work-up and extract the product with

an organic solvent.

Dry the organic phase, concentrate, and purify by column chromatography.

Data Presentation: Representative Multi-Component Reactions
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Components
Catalyst/Solve
nt

Conditions Yield (%) Reference

Aldehyde,

Amine,

Nitroalkane

SmCl₃ Mild Poor to Moderate [5]

Nitro compound,

Phenacyl

bromide, Alkyne

Indium, aq. HCl RT, 10-16h Good [22]

Primary amine,

Alkyl propiolate,

Diethyl oxalate

None / Water 70°C, 3h Good [22]

Aldehyde,

Nitromethane,

1,3-Dicarbonyl,

Amine

Cu-nanoparticle Solvent-free, RT High [10]

Transition-Metal-Catalyzed Syntheses: Modern
Efficiency and Selectivity
Transition-metal catalysis has revolutionized organic synthesis, and pyrrole construction is no

exception. Catalysts based on palladium, gold, copper, and rhodium enable novel bond

formations and reaction pathways under mild conditions with high selectivity.[1][15]

Expertise & Experience: Scientific Rationale
Transition metals can activate otherwise inert molecules and orchestrate complex

transformations. Gold catalysts, for example, are highly "alkynophilic" and can catalyze

cascade hydroamination/cyclization reactions between α-amino ketones and alkynes.[1][9] The

mechanism involves the gold catalyst activating the alkyne for nucleophilic attack by the amine,

forming an enamine intermediate which then undergoes an intramolecular cyclization.[1]

Palladium catalysts are versatile for various cross-coupling and cyclization strategies. A Pd(II)-

catalyzed oxidative approach can construct pyrroles from N-homoallylicamines and arylboronic

acids through a cascade involving C-C bond formation followed by an intramolecular aza-
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Wacker cyclization.[18] These methods provide access to substitution patterns that are difficult

to achieve with classical methods and often exhibit excellent functional group tolerance.[1]

Mandatory Visualization: Gold-Catalyzed Hydroamination/Cyclization
Cycle
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Gold-Catalyzed Pyrrole Synthesis
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Caption: A representative catalytic cycle for pyrrole synthesis.
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Experimental Protocol
Protocol 2.3: Gold(I)-Catalyzed Synthesis from α-Amino Ketones and Alkynes[1]

Objective: To synthesize a multi-substituted pyrrole using a gold-catalyzed cascade reaction.

Methodology:

To an oven-dried reaction tube, add the α-amino ketone hydrochloride (1.0 eq), a gold(I)

catalyst (e.g., JohnPhosAu(MeCN)SbF₆, 2-5 mol%), and MgO (2.0 eq).

Evacuate and backfill the tube with an inert atmosphere (e.g., argon or nitrogen).

Add the alkyne (1.2 eq) and a suitable solvent (e.g., dichloroethane).

Stir the reaction mixture at a specified temperature (e.g., 80 °C) for the required time (e.g.,

12-24 hours), monitoring by TLC.

After cooling to room temperature, filter the mixture through a pad of Celite, washing with

dichloromethane.

Concentrate the filtrate under reduced pressure.

Purify the residue by flash column chromatography on silica gel to afford the pure pyrrole.

Data Presentation: Transition-Metal-Catalyzed Syntheses
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Catalyst Reactants
Key
Transformatio
n

Yield (%) Reference

Gold(I)
α-Amino ketones

+ Alkynes

Hydroamination/

Cyclization
High [1][9]

Palladium(II)

N-

Homoallylicamin

es + Arylboronic

acids

Arylation/aza-

Wacker

Cyclization

Good [18]

Rhodium(II) Dienyl azides
Denitrogenative

Cyclization
High [15]

Copper(I)
Vinyl azides +

Terminal alkynes

[3+2]

Cycloaddition
High [18]

Palladium(0)

Internal alkynes

+ 2-Amino-3-

iodoacrylates

Cyclization
Moderate to

Excellent
[16]

Part 3: Summary and Outlook
The synthesis of substituted pyrroles is a rich and evolving field. This guide has traversed the

landscape from the foundational, century-old cyclocondensations to the sophisticated, high-

efficiency catalytic methods of the modern era.

Classical Methods (Paal-Knorr, Knorr, Hantzsch): These remain the workhorses of pyrrole

synthesis. Their primary advantages are operational simplicity and the use of readily

available, inexpensive starting materials. However, they can be limited by harsh reaction

conditions (high temperatures, strong acids) and may not be suitable for sensitive or

complex substrates.

Modern Methods (Barton-Zard, MCRs, Transition-Metal Catalysis): These strategies offer

significant improvements in terms of mildness, efficiency, and scope. Multicomponent

reactions excel in generating molecular diversity rapidly, while transition-metal catalysis
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provides unparalleled control over regioselectivity and functional group tolerance, enabling

the synthesis of previously inaccessible structures.

The future of pyrrole synthesis will undoubtedly focus on enhancing sustainability and

precision. The development of more efficient and recyclable catalysts, the expanded use of

green solvents like water, and the application of flow chemistry and photoredox catalysis will

continue to push the boundaries of what is possible.[2] As our understanding of the pyrrole

scaffold's role in biology and materials deepens, the demand for novel, efficient, and selective

synthetic methods will only continue to grow, ensuring this vibrant area of chemistry thrives for

years to come.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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